Cas no 2877643-18-8 (N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide
• CAS No: 2877643-18-8
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5308192
• PubChem ID: 165433387
• Update Time: 2025-10-30

N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877643-18-8
• N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide
• AKOS040882323
• F6806-8509
• N-(1,1-Dimethylethyl)-1-(4-phenyl-2-thiazolyl)-3-azetidinecarboxamide

• Inchi： 1S/C17H21N3OS/c1-17(2,3)19-15(21)13-9-20(10-13)16-18-14(11-22-16)12-7-5-4-6-8-12/h4-8,11,13H,9-10H2,1-3H3,(H,19,21)
• InChI Key： JACKQFDWBKCZCH-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C3=CC=CC=C3)=CS2)CC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.35±0.20(Predicted)

Additional information on N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide

Comprehensive Overview of N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide (CAS No. 2877643-18-8)

N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide, identified by its CAS number 2877643-18-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an azetidine ring, a thiazole moiety, and a tert-butyl group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

The compound's molecular structure is characterized by the presence of a 4-phenyl-1,3-thiazol-2-yl group, which is known to enhance binding affinity to biological targets. This feature is crucial in the design of small-molecule drugs, especially those targeting inflammatory diseases or metabolic disorders. Recent studies highlight the growing demand for heterocyclic compounds like this one, as they often exhibit improved pharmacokinetic properties and reduced toxicity profiles. The inclusion of the azetidine-3-carboxamide moiety further contributes to its stability and bioavailability, key factors in modern drug formulation.

In the context of drug discovery, N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide represents a valuable scaffold for medicinal chemistry optimization. Its structural versatility allows for modifications that can enhance selectivity toward specific enzymes or receptors. This aligns with the increasing focus on personalized medicine, where compounds with tunable properties are highly sought after. Additionally, the thiazole ring system is a common motif in FDA-approved drugs, underscoring the compound's relevance in current pharmaceutical pipelines.

From a synthetic chemistry perspective, the preparation of CAS 2877643-18-8 involves multi-step organic transformations, including cyclization and amide coupling reactions. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's physicochemical properties, such as solubility and logP, have been optimized to meet the stringent requirements of drug-like molecules, a topic frequently searched by researchers in computational chemistry and ADMET prediction.

The potential therapeutic applications of N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide extend to areas like oncology and neurology, where its mechanism of action may involve modulation of cell signaling pathways. This is particularly relevant given the rising interest in targeted cancer therapies and neuroprotective agents. The compound's ability to cross the blood-brain barrier (BBB) is another area of active investigation, as it could pave the way for treatments of central nervous system disorders.

In summary, N-tert-butyl-1-(4-phenyl-1,3-thiazol-2-yl)azetidine-3-carboxamide (CAS No. 2877643-18-8) stands out as a structurally innovative compound with broad potential in biomedical research. Its design incorporates several pharmacophoric elements that are currently trending in drug development, making it a subject of ongoing scientific inquiry. As the pharmaceutical industry continues to explore novel small-molecule therapeutics, this compound is poised to play a pivotal role in advancing next-generation treatments.